Cas no 2447-15-6 (2-(4-Chloro-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(4-Chloro-1H-indol-3-yl)acetonitrile
• CAS No: 2447-15-6
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• MDL: MFCD00971681
• CID: 822599
• PubChem ID: 4300659
• Update Time: 2025-04-19

2-(4-Chloro-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-1H-indol-3-yl)acetonitrile
• 4-CHLOROINDOLE-3-ACETONITRILE
• (4-chloro-1H-indol-3-yl)-acetonitrile
• 1H-Indole-3-acetonitrile,4-chloro-
• 3-cyanomethyl-4-chloroindole
• 4-chloro-1H-Indole-3-acetonitrile
• AC1N7D77
• AC1Q3KGD
• CTK7C9653
• Oprea1_450333
• SureCN4717054
• GCFQUQOQJAOLHL-UHFFFAOYSA-N
• (4-Chloro-1H-indol-3-yl)acetonitrile
• DTXCID40352555
• 2447-15-6
• AKOS006274277
• SB15219
• 1H-Indole-3-acetonitrile, 4-chloro-
• EN300-220720
• CS-0215090
• J-504700
• Z1198155856
• MFCD00971681
• SCHEMBL4717054
• DTXSID50401700

• MDL： MFCD00971681
• Inchi： 1S/C10H7ClN2/c11-8-2-1-3-9-10(8)7(4-5-12)6-13-9/h1-3,6,13H,4H2
• InChI Key： GCFQUQOQJAOLHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(CC#N)=CN2

Computed Properties

• Exact Mass: 190.02991
• Monoisotopic Mass: 190.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136 ºC
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 39.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles